molecular formula C16H10ClF3N4O B2853546 2-(6-chloro-2-pyridinyl)-4-{[3-(trifluoromethyl)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one CAS No. 320419-29-2

2-(6-chloro-2-pyridinyl)-4-{[3-(trifluoromethyl)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one

Cat. No. B2853546
CAS RN: 320419-29-2
M. Wt: 366.73
InChI Key: QYLKJUWLDZNZML-NTMALXAHSA-N
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Description

2-(6-chloro-2-pyridinyl)-4-{[3-(trifluoromethyl)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one is a useful research compound. Its molecular formula is C16H10ClF3N4O and its molecular weight is 366.73. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research has shown the potential of compounds similar to 2-(6-chloro-2-pyridinyl)-4-{[3-(trifluoromethyl)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one in the synthesis of various heterocyclic compounds. Ethyl 6-amino-5-cyano-4-aryl-2-methyl-4H-pyran-3-carboxylates have been converted into diverse derivatives such as 1,6-diazanaphthalene, pyrano-[2,3-c]pyrazole, and others through treatment with different nucleophilic reagents, showcasing the versatility of similar structures in heterocyclic synthesis (Harb et al., 1989).

Catalytic Applications in Oligomerization Reactions

Compounds containing pyrazolylmethylpyridine structures have been utilized in metal complexes as catalysts for ethylene oligomerization reactions. These complexes, when activated with certain co-catalysts, demonstrated significant catalytic activity, influencing the product distribution based on the solvent and co-catalyst used. This highlights the potential application of compounds with similar structural features in catalysis and industrial chemistry processes (Nyamato et al., 2014).

Electroluminescence and OLED Applications

Compounds with pyridinyl and pyrazolyl groups have been explored for their luminescent properties, particularly in the context of organic light-emitting diodes (OLEDs). Tetradentate bis-cyclometalated platinum complexes with these structural motifs have shown highly luminescent characteristics, making them suitable for electroluminescence applications. Such studies underscore the importance of these compounds in the development of advanced materials for OLED technology (Vezzu et al., 2010).

Molecular Docking and Antimicrobial Activity

Recent research involving pyridine and fused pyridine derivatives has also included molecular docking studies towards target proteins, indicating their potential in drug design and pharmaceutical applications. These compounds have shown moderate to good binding energies, suggesting their relevance in the development of new therapeutic agents. Additionally, their antimicrobial and antioxidant activities have been evaluated, providing insights into their potential biomedical applications (Flefel et al., 2018).

properties

IUPAC Name

2-(6-chloropyridin-2-yl)-4-[[3-(trifluoromethyl)phenyl]iminomethyl]-1H-pyrazol-3-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H10ClF3N4O/c17-13-5-2-6-14(23-13)24-15(25)10(9-22-24)8-21-12-4-1-3-11(7-12)16(18,19)20/h1-9,22H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZBLALUMMNDMFHI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC(=C1)N=CC2=CNN(C2=O)C3=NC(=CC=C3)Cl)C(F)(F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H10ClF3N4O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

366.72 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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